2-Dimethylaminomethylcyclohexyl benzoate

• CAS RN: 117307-29-6
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• IUPAC Name: [(1S,2S)-2-[(dimethylamino)methyl]cyclohexyl] benzoate
• InChI: InChI=1S/C16H23NO2/c1-17(2)12-14-10-6-7-11-15(14)19-16(18)13-8-4-3-5-9-13/h3-5,8-9,14-15H,6-7,10-12H2,1-2H3/t14-,15-/m0/s1
• InChI Key: OYIQBJVQPZHJHK-GJZGRUSLSA-N
• Isomeric SMILES: CN(C)C[C@@H]1CCCC[C@@H]1OC(=O)C2=CC=CC=C2
• SMILES: CN(C)CC1CCCCC1OC(=O)C2=CC=CC=C2
• synonyms: 2-dimethylaminomethylcyclohexyl benzoate; 2-dimethylaminomethylcyclohexyl benzoate, (1R-cis)-isomer; 2-dimethylaminomethylcyclohexyl benzoate, (1R-trans)-isomer; 2-dimethylaminomethylcyclohexyl benzoate, (1S-trans)-isomer; DAMC-BENZOATE

Description

2-Dimethylaminomethylcyclohexyl benzoate, also known as DMAC or Cyclohexyl DMAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMAC is a white crystalline powder with a molecular formula of C17H25NO2 and a molecular weight of 275.39 g/mol. This compound is synthesized through a multi-step process that involves the reaction of cyclohexanone with dimethylamine and benzoyl chloride.

Mechanism of Action

The mechanism of action of 2-Dimethylaminomethylcyclohexyl benzoate is not fully understood. However, it is believed that this compound exerts its effects by inhibiting the activity of certain enzymes in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are molecules that play a role in inflammation and pain. By inhibiting the activity of COX-2, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. This compound has also been shown to have antibacterial and antifungal properties. This compound has been shown to inhibit the growth of certain bacteria and fungi, including Staphylococcus aureus and Candida albicans.

Advantages and Limitations for Lab Experiments

2-Dimethylaminomethylcyclohexyl benzoate has several advantages for use in lab experiments. This compound is a relatively stable compound that can be easily synthesized in the lab. This compound is also a relatively inexpensive compound, which makes it an attractive option for use in lab experiments. However, this compound has some limitations for use in lab experiments. This compound is a toxic compound that can be harmful if ingested or inhaled. This compound should be handled with care in the lab, and appropriate safety precautions should be taken.

Future Directions

There are several future directions for research on 2-Dimethylaminomethylcyclohexyl benzoate. One area of research is the development of new synthetic methods for this compound. Researchers are exploring new catalysts and reaction conditions to improve the yield and purity of this compound.
Another area of research is the development of new applications for this compound. Researchers are exploring the potential use of this compound as a drug delivery system for various drugs, including anticancer drugs and antibiotics. This compound is also being studied for its potential applications in the field of materials science. This compound can be used as a building block for the synthesis of various materials, including polymers and nanoparticles.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a multi-step process that involves the reaction of cyclohexanone with dimethylamine and benzoyl chloride. This compound has been extensively studied for its potential applications in organic synthesis and medicine. This compound has been shown to have anti-inflammatory and analgesic effects, as well as antibacterial and antifungal properties. This compound has several advantages for use in lab experiments, but also has some limitations due to its toxicity. Future research on this compound is focused on the development of new synthetic methods and new applications for this compound.

Synthesis Methods

The synthesis of 2-Dimethylaminomethylcyclohexyl benzoate involves the reaction of cyclohexanone with dimethylamine and benzoyl chloride. The reaction takes place in the presence of a catalyst such as hydrochloric acid or sulfuric acid. The first step involves the reaction of cyclohexanone with dimethylamine to form N,N-dimethylcyclohexylamine. This intermediate is then reacted with benzoyl chloride to form this compound. The reaction is typically carried out under reflux conditions, and the yield of this compound is around 70-80%.

Scientific Research Applications

2-Dimethylaminomethylcyclohexyl benzoate has been extensively studied for its potential applications in various fields. One of the primary applications of this compound is in the field of organic synthesis. This compound is used as a reagent for the synthesis of various organic compounds, including esters, amides, and ketones. This compound is also used as a solvent for the synthesis of certain compounds.
This compound has also been studied for its potential applications in the field of medicine. This compound has been shown to have anti-inflammatory and analgesic effects in animal models. This compound has also been studied for its potential use as a drug delivery system. This compound can be used as a carrier for various drugs, including anticancer drugs and antibiotics.